Cas no 1268679-62-4 (4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde)

4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde is a versatile aldehyde-functionalized heterocyclic compound featuring a tetrahydro-2H-pyran (oxane) core with a propargyl substituent and a formyl group at the 4-position. This structure combines the reactivity of an aldehyde with the synthetic utility of an alkyne, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications, cycloadditions, and multicomponent reactions. The oxane ring enhances stability while the propargyl group enables further functionalization via Sonogashira coupling or Huisgen cycloaddition. Its balanced reactivity and stability make it suitable for pharmaceutical, agrochemical, and materials science research, where precise molecular modifications are required.

4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde structure

1268679-62-4 structure

Product Name:4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde

CAS No:1268679-62-4

MF:C₉H₁₂O₂

MW:152.190382957458

CID:5697744

PubChem ID:126971649

Update Time:2025-06-07

4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1268679-62-4
- EN300-1620336
- 4-(prop-2-yn-1-yl)oxane-4-carbaldehyde
- Z1511908022
- 2H-Pyran-4-carboxaldehyde, tetrahydro-4-(2-propyn-1-yl)-
- 4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde
- Inchi： 1S/C9H12O2/c1-2-3-9(8-10)4-6-11-7-5-9/h1,8H,3-7H2
- InChI Key： ASWCCRSMWVJTMT-UHFFFAOYSA-N
- SMILES： O1CCC(C=O)(CC#C)CC1

Computed Properties

Exact Mass: 152.083729621g/mol
Monoisotopic Mass: 152.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.084±0.06 g/cm3(Predicted)
Boiling Point: 225.6±25.0 °C(Predicted)

4-(Prop-2-yn-1-yl)oxane-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1620336-0.05g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	0.05g	$252.0	2023-06-04
Enamine	EN300-1620336-0.1g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	0.1g	$376.0	2023-06-04
Enamine	EN300-1620336-0.25g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	0.25g	$538.0	2023-06-04
Enamine	EN300-1620336-0.5g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	0.5g	$847.0	2023-06-04
Enamine	EN300-1620336-1.0g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	1g	$1086.0	2023-06-04
Enamine	EN300-1620336-2.5g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	2.5g	$2127.0	2023-06-04
Enamine	EN300-1620336-5.0g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	5g	$3147.0	2023-06-04
Enamine	EN300-1620336-10.0g	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95%	10g	$4667.0	2023-06-04
Enamine	EN300-1620336-50mg	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95.0%	50mg	$252.0	2023-09-22
Enamine	EN300-1620336-100mg	4-(prop-2-yn-1-yl)oxane-4-carbaldehyde	1268679-62-4	95.0%	100mg	$376.0	2023-09-22